Cas no 76824-35-6 (Famotidine)

• Product Name: Famotidine
• CAS No: 76824-35-6
• MF: C₈H₁₅N₇O₂S₃
• MW: 337.445395708084
• MDL: MFCD00079297
• CID: 59836
• PubChem ID: 5702160
• Update Time: 2025-09-02

Famotidine Chemical and Physical Properties

Names and Identifiers

• famotidine
• Famotidine (Patented-No Supply)
• 3-[[[2-[(Aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-N-(aminosulfonyl)propanimidamide
• fibonel
• ganor
• gaster
• Ifada
• motiax
• muclox
• N'-(Aminosulfonyl)-3-([2-(diaminomethyleneamino)-4-thiazolyl]methylthio)propanamidine
• pepcid
• pepdul
• peptan
• N′-(Aminosulfonyl)-3-([2-(diaminomethyleneamino)-4-thiazolyl]methylthio)propanamidine
• 3-(2-Guanidinothiazol-4-ylmethylthio)-N1-sulfamoylpropionamide
• 2-[4-[2-(Amino-sulfamoylimino-methyl)ethylsulfanylmethyl]-1,3-thiazol-2-yl]guanidine
• Pepcid AC
• Pepcidine
• Quamatel
• Gastridin
• Famodil
• Dispromil
• Pepdine
• Digervin
• Fluxid
• Pepcid RPD
• Famulcer
• Supertidine
• Pepcidina
• Fagastine
• Whitidin
• Farmotex
• Peptifam
• Ferotine
• Dispronil
• Tairal
• Sigafam
• Famtac
• Durater
• Yamarin
• Pepzan
• Famoxal
• Evatin
• Weimok
• Pepdif
• Fudone
• Fanosin
• Fanobel
• Duovel
• Fadine
• Dipsin
• Fadin
• Dinul
• Fanox
• Fadyn
• Famox
• Famo
• Nu-Famotidine
• Pepcidin Rapitab
• Sedanium-R
• Dibrit 40
• Famotidinum [Latin]
• Famotidina [Spanish]
• Apogastine
• Antodin
• MK-208
• 3-(((2-((Diaminomethylene)amino)thiazol-4-yl)methyl)thio)-N'-sulfamoylpropanimidamide
• NCGC00015446-03
• NCGC00015446-01
• Equaline Heartburn Prevention
• MLS001423994
• Gastrion
• Hacip
• Famotidine preservative free (pharmacy bulk)
• Kirkland Signature Acid Controller
• HMS2231I22
• Nulceran
• NCGC00261182-01
• 3-[(2-guanidinothiazol-4-yl)methylsulfanyl]-N-sulfamoyl-propanamidine
• Calmicid ACAcid Reducer
• FAMOTIDINE PRESERVATIVE FREE IN PLASTIC CONTAINER
• SR-01000075883
• Famotidine 10 mg
• Major heartburn relief
• Tox21_301827
• FAMOTIDINE [INN]
• Famogard
• Sunmark Acid Reducer
• FAMOTIDINE [HSDB]
• Peptidin
• cid_5702160
• Novo-Famotidine
• A02BA03
• HMS3884J03
• Acid Relief
• HMS3712E10
• SR-05000001440
• 3-(2-(Diaminomethyleneamino)-1,3-thiazol-4-yl)methylthio)-N'- sulfamoylpropionamidine
• FAMOTIDINE [WHO-DD]
• FAMOTIDINE [JAN]
• Ulfinol
• CHEMBL902
• FAMOTIDINE [USP IMPURITY]
• CCG-100767
• PDSP2_000396
• Prestwick3_000104
• Bestidine
• NC00017
• Ulgarine
• F0530
• Mensoma
• Prestwick_212
• AKOS005460541
• PDSP1_000398
• Famotidine 20 mg
• Pepcid (TN)
• Famotidine, United States Pharmacopeia (USP) Reference Standard
• SR-05000001440-2
• Ingastri
• Famopsin
• NCGC00018276-01
• CareOne Acid Relief
• A899959
• Up and Up Famotidine
• FAMOTIDINE (MART.)
• MLS000028583
• Topcid
• Famodine
• Major Heartburn ReliefMaximum Strength
• HS-0054
• Rogasti
• basic care heartburn prevention
• Tox21_110153_1
• betr remedies acid reducer
• Fadul
• Famotidine-Acid Controller
• NCGC00015446-02
• FAMOTIDINE (USP IMPURITY)
• Cronol
• Famotidine, European Pharmacopoeia (EP) Reference Standard
• Health Mart Famotidine
• Confobos
• members mark acid pep
• PEPCID ACMaximum Strength
• 3-[({2-[(diaminomethylidene)amino]-1,3-thiazol-4-yl}methyl)sulfanyl]-N-sulfamoylpropanimidamide
• Famotidineoriginal strength
• Original strength heartburn prevention
• NCGC00015446-04
• Famotidinum
• FAMOTIDINE [EP MONOGRAPH]
• FAMOTIDINE [USP-RS]
• betr acid reducer
• Pepcidin
• SBI-0050481.P003
• YM-11170
• Tox21_110153
• Nulcerin
• Famotidinum (Latin)
• Gastrodomina
• FAMOTIDINE [MART.]
• HY-B0377
• Lopac-F-6889
• Ulfamid
• Gastro
• Signature Care Acid Controllermaximum strength
• SMR000058961
• SCHEMBL974
• (1-Amino-3-(((2-((diaminomethylene)amino)-4-thiazolyl)methyl)thio)propylidene)sulfamide
• Good Neighbor Pharmacy Acid Reducer
• PEPCID COMPLETE COMPONENT FAMOTIDINE
• Pepfamin
• FAMOTIDINE (USP MONOGRAPH)
• dg health heartburn preventionoriginal strength
• Acid ReducerMaximum Strength
• Dg Health Acid Reducer
• FAMOTIDINE [MI]
• Acid ControllerMaximum Strength
• Famovane
• BSPBio_000088
• AC-11713
• CCG-221801
• Cepal
• Famotidine-13C3
• Berkley and Jensen Famotidine
• L013386
• SR-01000075883-1
• Famodar
• Equate Famotidine
• CHEBI:4975
• NCGC00015446-08
• Zantac 360 Cool Mint
• Famotidine (USAN:USP:INN:BAN:JAN)
• Famotidine, Pharmaceutical Secondary Standard; Certified Reference Material
• Restadin
• BDBM22891
• Zantac 360 1 per blister 6 blisters
• SCHEMBL23804905
• Purifam
• Famos
• [1-amino-3-[[[2-[(diaminomethylene)amino]-4-thiazolyl]methyl]thio]propylidene]sulfamide
• Blocacid
• 3-[[2-(diaminomethylideneamino)-1,3-thiazol-4-yl]methylsulfanyl]-N'-sulfamoylpro
• Famonit
• MK 208
• Renapepsa
• Ulfam
• DTXSID5023039
• 3-(((2-((Aminoiminomethyl)amino)-4-thiazolyl)methyl)thio)-N-(aminosulfonyl)propanimidamide
• Prestwick2_000104
• heartburn preventionoriginal strength
• Pepcid AC Gelcaps
• Nevofam
• Tipodex
• HMS2051A07
• Rugby Famotidine
• Famotidine for system suitability, European Pharmacopoeia (EP) Reference Standard
• Lopac0_000497
• Famotal
• NCGC00093899-03
• AB00383032_11
• N'-(aminosulfonyl)-3-(((2-((diaminomethylidene)amino)-1,3-thiazol-4-yl)methyl)sulfanyl)propanimidamide
• Sound Body Acid Reducer
• Rubacina
• Apo-Famotidine
• NCGC00093899-01
• SR-05000001440-1
• Invigan
• s2078
• HMS1568E10
• PEPCID PRESERVATIVE FREE IN PLASTIC CONTAINER
• Maximum Strength Acid Reducer
• MLS000758205
• Gastropen
• Tox21_500497
• Acid Controller
• NCGC00188952-01
• Pepcid ACOriginal Strength
• 3-(((2-((Diaminomethylene)amino)-4-thiazolyl)methyl)thio)-N(sup 2)-sulfamoylpropionamidine
• BDBM50103514
• D00318
• 3-(((2-guanidinothiazol-4-yl)methyl)thio)-N-sulfamoylpropanimidamide
• Famotidine (Pepcid)
• 76824-35-6
• Mosul
• DTXCID803039
• caring mill famotidine
• Lecedil
• PEPCID PRESERVATIVE FREE
• Dg Health Heartburn Prevention
• 3-((((2-(DIAMINOMETHYLENE)AMINO)-4-THIAZOLYL)METHYL)THIO)-N-SULFAMOYLPROPIONAMIDINE
• Premier Value Famotidine
• HSDB 3572
• Notidin
• FAMOTIDINE [ORANGE BOOK]
• FO9
• N-Aminosulfonyl-3-((2-(diaminomethyleneamino)-1,3-thiazol-4-yl)methylsulfanyl)propanimidamide
• F 6889
• NSC-757810
• FAMOTIDINE COMPONENT OF PEPCID COMPLETE
• Gastridan
• Maximum Strength
• H2 Bloc
• Propanimidamide, 3-[[[2-[aminoiminomethyl)amino]-4-thiazoyl]methyl]thio]-N-(aminosulfonyl)
• Propanimidamide, N'-(aminosulfonyl)-3-
• Famosan
• Neocidine
• heartburn relieforiginal strength
• Famotidine (JP17/USP/INN)
• Antodine
• Amfamox
• Z1521553705
• NCGC00021202-03
• BPBio1_000098
• NSC 757810
• AKOS015994617
• Logos
• Signature Care Acid Controller
• HMS2095E10
• FAMOTIDINE [USAN]
• Vagostal
• Zantac 360
• AC-31723
• Ulcofam
• HMS2089I12
• YM 11170
• Ulfagel
• Acid ControllerOriginal Strength
• NCGC00018276-02
• 3-[2-(diaminomethyleneamino] thiazol-4-ylmethylthio]-N-sulphamoyl propionamidine
• Ulcatif
• Fluxid (TN)
• NCGC00015446-06
• FAMOTIDINE (USP-RS)
• 5QZO15J2Z8
• 3-[({2-[(Diaminomethylene)amino]-1,3-thiazol-4-yl}methyl)sulfanyl]-N'-sulfamoylpropanimidamide
• Brolin
• N-(Aminosulfonyl)-3-[[[2-[(diaminomethylene)amino]-4-thiazolyl]methyl]thio]propanimidamide
• Famodin
• Topcare Acid Reducer
• CAS-76824-35-6
• BIDD:GT0759
• Huberdina
• Basic Care famotidine
• YM-1170
• NCGC00093899-02
• UNII-5QZO15J2Z8
• Good Neighbor Pharmacy Acid ReducerMaximum Strength
• NCGC00255348-01
• Famowal
• Famotep
• SCHEMBL972
• XUFQPHANEAPEMJ-UHFFFAOYSA-
• Tamin
• NCGC00015446-05
• Famotin
• A838850
• L003830
• FAMOTIDINE [USP MONOGRAPH]
• CCG-220104
• FAMOTIDINE (EP MONOGRAPH)
• Zantac 360 2 per blister 6 blisters
• Quamtel
• Acid ReducerOriginal Strength
• Famotidina
• Ulceprax
• Famotidine, British Pharmacopoeia (BP) Reference Standard
• MFCD00079297
• Pepcidac
• FAMOTIDINE PRESERVATIVE FREE
• Panalba
• foster and thrive acid reducer
• HMS3261D15
• (1Z)-N'-(aminosulfonyl)-3-[({2-[(diaminomethylidene)amino]-1,3-thiazol-4-yl}methyl)thio]propanimidamide
• Good Sense Acid Reducer
• SunMark Acid Reducermaximum strength
• Gastrofam
• Midefam
• Famocid
• Maximum Strength Acid Controller
• Gastrosidin
• SDCCGSBI-0050481.P004
• Propanimidamide, N'-(aminosulfonyl)-3-(((2-((diaminomethylene)amino)-4-thiazolyl)methyl)thio)-
• EN300-119506
• Cuantin
• Famotidine tablet, film-coated
• L 643341
• 3-[({2-[(diaminomethylidene)amino]-1,3-thiazol-4-yl}methyl)sulfanyl]-N''-sulfamoylpropanimidamide
• FAMOTIDINE [VANDF]
• EU-0100497
• N-Sulfamoyl-3-((2-guanidinothiazol-4-yl)methylthio)propionamide
• Famotidine (JP18/USP/INN)
• (1Z)-3-[({2-[(diaminomethylidene)amino]-1,3-thiazol-4-yl}methyl)sulfanyl]-N'-sulfamoylpropanimidamide
• STK527689
• Famotidine

• MDL： MFCD00079297
• Inchi： 1S/C8H15N7O2S3/c9-6(15-20(12,16)17)1-2-18-3-5-4-19-8(13-5)14-7(10)11/h4H,1-3H2,(H2,9,15)(H2,12,16,17)(H4,10,11,13,14)
• InChI Key： XUFQPHANEAPEMJ-UHFFFAOYSA-N
• SMILES： S(CC1=CSC(/N=C(\N)/N)=N1)CC/C(/N)=N/S(N)(=O)=O

Computed Properties

• Exact Mass: 337.04500
• Monoisotopic Mass: 337.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 238

Experimental Properties

• Color/Form: White crystalline or crystalline powder.
• Density: 1.5111 (rough estimate)
• Melting Point: 163-164 ºC
• Boiling Point: 662.4±65.0 °C at 760 mmHg
• Flash Point: 150℃
• Refractive Index: 1.7400 (estimate)
• Solubility: DMSO 67 mg/mL (198.54 mM);Water <1 mg/mL (<1 mM);Ethanol <1 mg/mL (<1 mM)
• Water Partition Coefficient: 1.1 mg/mL
• PSA: 235.25000
• LogP: 3.11400
• Solubility: It is slightly soluble in methanol, very slightly soluble in acetone, and almost insoluble in water or chloroform; Soluble in glacial acetic acid.
• Sensitiveness: Sensitive to light

Famotidine Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R45: may cause cancer. R61: may cause injury to unborn infants. R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Safety Instruction： S22-S24/25
• RTECS：UA2300000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Toxicity：LD50 i.v. in mice: 244.4 mg/kg (Yasufumi)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles